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Compound of Interest

Compound Name: Methyl 2-amino-5-bromonicotinate

Cat. No.: B052524 Get Quote

An In-depth Technical Guide on Methyl 2-amino-5-bromonicotinate

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This

document provides the core data for Methyl 2-amino-5-bromonicotinate, a key building block

in the synthesis of various bioactive molecules.

Physicochemical Data Summary
The molecular formula and molecular weight are critical identifiers for any chemical compound,

essential for stoichiometric calculations in synthesis, and for characterization in analytical

procedures. The data for Methyl 2-amino-5-bromonicotinate is presented below.

Property Value

Molecular Formula C7H7BrN2O2

Molecular Weight 231.05 g/mol

The molecular formula, C7H7BrN2O2, indicates the elemental composition of the molecule.[1]

[2][3] The molecular weight is 231.05 g/mol .[1][2][3]

Logical Relationship Diagram
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The following diagram illustrates the direct relationship between the compound's name and its

fundamental molecular properties.

Methyl 2-amino-5-bromonicotinate Molecular Formula C7H7BrN2O2 Molecular Weight 231.05

Click to download full resolution via product page

Figure 1. Core properties of Methyl 2-amino-5-bromonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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